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Compound of Interest

Compound Name: 2-Chloro-3-pyridylamine

Cat. No.: B031603

An In-depth Technical Guide on the Physicochemical Properties of 2-Chloro-3-pyridylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and other key
physicochemical properties of 2-Chloro-3-pyridylamine (CAS 6298-19-7). The information is
intended for researchers, scientists, and professionals in drug development and chemical
synthesis.

Physicochemical Data

2-Chloro-3-pyridylamine, also known as 3-Amino-2-chloropyridine, is a solid at room
temperature. Its boiling point has been determined under reduced pressure. The quantitative
data for its key physical and chemical properties are summarized in the table below for easy
reference.
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Property Value Conditions Reference
Boiling Point 130-134 °C at 17 torr (mmHg) [1]
130-134 °C at 12.7517 mmHg [2][3]

Melting Point 76-78 °C (lit.) [11141[5]
77-82°C [1]

Density 1.30 g/cm3 [1]

Flash Point 185 °C [11[2]

Water Solubility 30g/L at 20 °C [1]

pKa 2.42+0.10 Predicted [1]
Molecular Formula CsHsCIN2 [1][6]

Molar Mass 128.56 g/mol [1][6]

Experimental Protocol: Boiling Point Determination
under Reduced Pressure

The following is a generalized experimental protocol for the determination of the boiling point of
a solid compound like 2-Chloro-3-pyridylamine under reduced pressure. This method is
based on standard laboratory techniques for vacuum distillation.

Objective: To determine the boiling point of 2-Chloro-3-pyridylamine at a specific sub-
atmospheric pressure.

Apparatus:

Short-path distillation apparatus (or similar micro-distillation setup)

Round-bottom flask

Thermometer and thermometer adapter

Condenser
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e Receiving flask

e Vacuum pump

e Manometer (for pressure measurement)
o Heating mantle with a magnetic stirrer

» Boiling chips or a magnetic stir bar

o Cold trap

Procedure:

o Sample Preparation: A small quantity of 2-Chloro-3-pyridylamine is placed in the round-
bottom flask along with boiling chips or a magnetic stir bar to ensure smooth boiling.

o Apparatus Assembly: The distillation apparatus is assembled. The thermometer bulb should
be positioned so that the top of the bulb is level with the bottom of the side-arm leading to
the condenser.

o System Evacuation: The apparatus is connected to a vacuum pump via a cold trap. The
system is slowly evacuated to the desired pressure, which is monitored with a manometer.

o Heating: Once the desired pressure is stable, the sample is gently heated using the heating
mantle. The stirring is initiated if a magnetic stir bar is used.

» Boiling Point Observation: The temperature is slowly increased until the liquid begins to boil
and a ring of condensate appears on the thermometer bulb. The temperature at which the
liquid is actively boiling and the condensate is in equilibrium with the vapor is recorded as the
boiling point at that specific pressure.

o Data Recording: The observed boiling point and the corresponding pressure are recorded.

» System Shutdown: The heating is discontinued, and the apparatus is allowed to cool to room
temperature before the vacuum is slowly released.
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Synthetic Pathway Visualization

2-Chloro-3-pyridylamine is a valuable intermediate in organic synthesis. For instance, it is
used in the preparation of various pharmaceutical and agricultural chemicals. A patent
describes a method for its preparation from 2-pyridone, which involves a multi-step synthesis.
The logical workflow for this synthesis is depicted in the diagram below.
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Figure 1. Synthetic Workflow for 2-Chloro-3-aminopyridine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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